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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Undecylamine, also known as 1-aminoundecane, is a long-chain primary amine with the

chemical formula C₁₁H₂₅N.[1] Its unique properties, stemming from its long alkyl chain and

reactive primary amine group, make it a valuable molecule in various fields of research and

development, including materials science and medicinal chemistry. This guide provides a

comprehensive overview of the technical data, experimental protocols, and potential

applications of n-undecylamine.

Physicochemical Properties
A summary of the key physicochemical properties of n-undecylamine is presented in Table 1.

This data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference

CAS Number 7307-55-3 [1]

Molecular Formula C₁₁H₂₅N [1]

Molecular Weight 171.32 g/mol [1]

Appearance Colorless liquid

Melting Point 15-17 °C [1]

Boiling Point 106-107 °C at 8 mmHg

Density 0.796 g/mL at 25 °C

Refractive Index 1.439 (20 °C, D)

Flash Point 92 °C (198 °F)

Solubility
Insoluble in water, soluble in

organic solvents.

Synthesis of n-Undecylamine
While various methods can be employed for the synthesis of n-undecylamine, two common

and effective approaches are reductive amination of undecanal and microwave-assisted

amination.

Experimental Protocol: Reductive Amination of
Undecanal
This method involves the reaction of undecanal with an amine source in the presence of a

reducing agent.

Materials:

Undecanal

Ammonia or an appropriate amine source
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Reducing agent (e.g., sodium borohydride, hydrogen gas with a catalyst like palladium on

carbon)

Anhydrous solvent (e.g., methanol, ethanol)

Apparatus for inert atmosphere reaction (e.g., Schlenk line)

Standard laboratory glassware

Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

undecanal in the chosen anhydrous solvent.

Add the amine source in a stoichiometric excess.

Cool the mixture in an ice bath and slowly add the reducing agent portion-wise, monitoring

the reaction temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours to overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Upon completion, quench the reaction by slowly adding water or a dilute acid solution.

Extract the product into an organic solvent (e.g., diethyl ether, ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure to obtain the crude n-undecylamine.

Purify the product by distillation under reduced pressure or by column chromatography on

silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-UNDECYLAMINE | 7307-55-3 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to n-Undecylamine (CAS
No. 7307-55-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147597#cas-number-for-n-undecylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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